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Compound of Interest

4-(4-
Compound Name:
Ethylcyclohexyl)cyclohexanone

Cat. No.: B125137

An In-depth Technical Guide to 4-(4-Ethylcyclohexyl)cyclohexanone: Properties, Synthesis,
and Applications

Introduction

4-(4-Ethylcyclohexyl)cyclohexanone is a significant organic intermediate, primarily
recognized for its role as a foundational building block in the synthesis of advanced liquid
crystal materials.[1][2] Its molecular architecture, featuring a rigid bicyclohexyl core combined
with a polar ketone functional group, imparts the specific physicochemical properties essential
for creating the mesomorphic phases utilized in liquid crystal displays (LCDs), optical films, and
sensors.[1][2] This guide provides a comprehensive technical overview of its chemical and
physical properties, synthetic pathways, characteristic reactivity, and core applications, offering
field-proven insights for researchers and professionals in materials science and drug
development.

Chemical Identity and Physical Properties

The fundamental identity and physical characteristics of 4-(4-Ethylcyclohexyl)cyclohexanone
are crucial for its application and handling. The molecule consists of two cyclohexane rings
linked together, with one ring bearing an ethyl group and the other a ketone functionality. This
structure provides a unique combination of rigidity and polarity.[1]

Table 1: Core Chemical and Physical Data
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Property Value Source
4-(4-

IUPAC Name ethylcyclohexyl)cyclohexan-1- [3]
one

[4'-Ethyl-1,1'-bicyclohexyl]-4-

Synonyms one, 4'-Ethylbi(cyclohexan)-4- [3]
one
CAS Number 150763-13-6 [1]
Molecular Formula C14H240 [11[3]
Molecular Weight 208.34 g/mol [4]
Appearance White crystalline solid [3]
Density (Predicted) 0.944 g/cm3 [4]
Boiling Point (Predicted) 299.4+£8.0°C [4]
Flash Point (Predicted) 127.273 °C [4]

Synthesis and Reactivity

The synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone and its derivatives typically involves
the oxidation of the corresponding secondary alcohol, 4-(4-ethylcyclohexyl)cyclohexanol. This
precursor is often generated through the catalytic hydrogenation of a substituted phenol.

General Synthetic Pathway

A prevalent industrial method involves a two-step process:

o Catalytic Hydrogenation: The process starts with a 4-substituted phenol, which undergoes
catalytic hydrogenation to produce the corresponding 4-substituted cyclohexanol.

» Oxidation: The resulting cyclohexanol derivative is then oxidized to the target
cyclohexanone. Modern, environmentally conscious methods favor clean oxidants like
hydrogen peroxide or oxygen-containing gases, which yield water as the primary byproduct,
minimizing waste and simplifying post-reaction work-up.[5][6] A patented method highlights

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.hongjinchem.com/liquid-crystal-materials/cyclohexanone/
https://www.hongjinchem.com/liquid-crystal-materials/cyclohexanone/
https://www.arborpharmchem.com/product/cas-150763-13-6-4-4-ethylcyclohexylcyclohexanone/
https://www.arborpharmchem.com/product/cas-150763-13-6-4-4-ethylcyclohexylcyclohexanone/
https://www.hongjinchem.com/liquid-crystal-materials/cyclohexanone/
https://www.echemi.com/products/pd180914137820-4-4-ethylcyclohexylcyclohexanone.html
https://www.hongjinchem.com/liquid-crystal-materials/cyclohexanone/
https://www.echemi.com/products/pd180914137820-4-4-ethylcyclohexylcyclohexanone.html
https://www.echemi.com/products/pd180914137820-4-4-ethylcyclohexylcyclohexanone.html
https://www.echemi.com/products/pd180914137820-4-4-ethylcyclohexylcyclohexanone.html
https://www.benchchem.com/product/b125137?utm_src=pdf-body
https://patents.google.com/patent/CN101337870B/en
https://patents.google.com/patent/CN112778108A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the use of a catalyst system like sodium tungstate dihydrate and phosphotungstic acid with
hydrogen peroxide for high-yield, green synthesis.[5]

The diagram below illustrates this common synthetic workflow.

Step 1: Hydrogenation

G-Substituted PhenoD

Catalytic Hydrogenation
(e.g., H2/Catalyst)

v
G—(4—Ethylcyclohexyl)cyclohexanoD

Oxidation
(e.g., H202/Catalyst)

Step 2: Oxidation

G-(4-Ethylcyclohexyl)cyclohexanone)

Click to download full resolution via product page

Caption: General two-step synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone.

Core Reactivity

The chemical utility of 4-(4-Ethylcyclohexyl)cyclohexanone is dominated by the reactivity of
its ketone group. This functionality allows it to serve as a versatile intermediate for creating a
diverse range of liquid crystal monomers.[1] Key reactions include:
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e Reduction: The carbonyl group can be reduced back to a secondary alcohol, which can be
used in esterification reactions.

» Condensation: It can undergo condensation reactions with compounds containing primary
amine groups (diamines) to form imines, which can be incorporated into polymer backbones.

[1]

« Esterification (via reduction): Following reduction to the alcohol, it can be reacted with
diacids or other bifunctional molecules to synthesize liquid crystal polymers. These polymers
exhibit high mechanical strength and thermal stability, making them suitable for optical films.

[1]

Spectroscopic Characterization (Predicted)

While specific, published spectra for 4-(4-Ethylcyclohexyl)cyclohexanone are not readily
available, its characteristic spectral features can be reliably predicted based on its structure
and data from analogous compounds like cyclohexanone and its substituted derivatives.[7][8]

Table 2: Predicted Spectroscopic Features
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Technique

Predicted Features

Rationale

Infrared (IR) Spectroscopy

Strong, sharp C=0 stretch at
~1715 cm~t, Multiple C-H
stretching peaks at ~2850-
2950 cm~.

The ketone carbonyl is the
most prominent feature in the
IR spectrum of
cyclohexanones.[8] The
aliphatic C-H stretches are
characteristic of the saturated

rings.

13C NMR Spectroscopy

Carbonyl (C=0) signal at ~210
ppm. Multiple aliphatic signals
between ~25-50 ppm.

The carbonyl carbon in a six-
membered ring is highly
deshielded and appears far
downfield.[7] The remaining
saturated carbons of the two
rings will populate the aliphatic

region.

1H NMR Spectroscopy

Complex multiplets in the
aliphatic region (~1.0-2.5
ppm). A triplet and quartet

characteristic of the ethyl

group.

The numerous non-equivalent
protons on the two
cyclohexane rings will overlap,
creating complex multiplets.
The protons alpha to the
carbony! will be the most
deshielded (~2.2-2.5 ppm).[7]
The ethyl group will present a
classic triplet for the -CHs and

a quartet for the -CHa-.

Mass Spectrometry (MS)

Molecular ion (M*) peak at m/z
= 208. Characteristic
fragmentation patterns
involving cleavage of the ethyl
group and alpha-cleavage next

to the carbonyl.

The molecular ion peak
corresponds to the molecular
weight (208.34).
Fragmentation will likely
involve the loss of an ethyl
radical (M-29) and other
patterns typical for cyclic

ketones.
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Applications in Material Science

The primary application of 4-(4-Ethylcyclohexyl)cyclohexanone is as a liquid crystal
intermediate.[1][2] Its molecular structure is key to its function.

» Rigid Core: The bicyclohexyl system provides the necessary structural rigidity, a fundamental
requirement for molecules to form ordered liquid crystalline phases (mesophases).

o Polar Group: The ketone group introduces a dipole moment, which is crucial for the
material's response to an external electric field—the operating principle behind LCDs.[1]

¢ Synthetic Versatility: As an intermediate, it can be chemically modified to generate a wide
array of liquid crystal monomers. These monomers are then formulated into mixtures to fine-
tune properties like optical anisotropy, thermal stability, and response time for specific display
technologies.[1][2]

Core Intermediate

4-(4-Ethylcyclohexyl)
cyclohexanone

(Condensation) (Esterification)

Final Applicatig

Optical Films Sensors
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Click to download full resolution via product page

Caption: Role of 4-(4-Ethylcyclohexyl)cyclohexanone as a versatile LC intermediate.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-(4-Ethylcyclohexyl)cyclohexanone is not
widely published, handling precautions can be established based on the known hazards of
similar cyclic ketones like cyclohexanone and 4-ethylcyclohexanone.[9][10][11]

Protocol: Standard Laboratory Handling

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[10]

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or vapors.[10][12]

« Ignition Sources: Although it has a high predicted flash point, it should be treated as a
combustible material. Keep away from open flames, sparks, and hot surfaces.[10][11] Use
non-sparking tools and take measures to prevent electrostatic discharge.[11][12]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[10][11]

o Spill & Disposal: In case of a spill, contain the material using an inert absorbent. Dispose of
the compound and any contaminated materials as chemical waste in accordance with local,
state, and federal regulations.[10][12]

Conclusion

4-(4-Ethylcyclohexyl)cyclohexanone stands as a pivotal intermediate in the field of materials
science, particularly for the liquid crystal industry. Its well-defined structure, comprising a rigid
aliphatic core and a reactive polar ketone, provides the essential properties required for high-
performance optical materials. A thorough understanding of its synthesis, reactivity, and
predicted spectroscopic signature is fundamental for its effective use in the development of
next-generation displays and photonic devices. Adherence to appropriate safety protocols,
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derived from analogous chemical structures, ensures its safe and effective application in
research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b125137#4-4-ethylcyclohexyl-cyclohexanone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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